Cas no 894684-46-9 (N-4-({(3Z)-1-(4-fluorophenyl)methyl-2,2,4-trioxo-1H,3H,4H-2lambda6-thieno3,2-c1,2thiazin-3-ylidenemethyl}amino)phenylacetamide)

• Product Name: N-4-({(3Z)-1-(4-fluorophenyl)methyl-2,2,4-trioxo-1H,3H,4H-2lambda6-thieno3,2-c1,2thiazin-3-ylidenemethyl}amino)phenylacetamide
• CAS No: 894684-46-9
• Molecular Formula: C₂₂H₁₈FN₃O₄S₂
• Molecular Weight: 471.524425983429
• CID: 5423094
• PubChem ID: 46280864

N-4-({(3Z)-1-(4-fluorophenyl)methyl-2,2,4-trioxo-1H,3H,4H-2lambda6-thieno3,2-c1,2thiazin-3-ylidenemethyl}amino)phenylacetamide Properties

Names and Identifiers

• N-[4-[[(Z)-[1-[(4-fluorophenyl)methyl]-2,2,4-trioxothieno[3,2-c]thiazin-3-ylidene]methyl]amino]phenyl]acetamide
• AKOS001954147
• (Z)-N-(4-(((1-(4-fluorobenzyl)-2,2-dioxido-4-oxo-1H-thieno[3,2-c][1,2]thiazin-3(4H)-ylidene)methyl)amino)phenyl)acetamide
• N-[4-({(Z)-[1-(4-fluorobenzyl)-2,2-dioxido-4-oxo-1,4-dihydro-3H-thieno[3,2-c][1,2]thiazin-3-ylidene]methyl}amino)phenyl]acetamide
• F3411-0839
• N-[4-({[(3Z)-1-[(4-fluorophenyl)methyl]-2,2,4-trioxo-1H,3H,4H-2lambda6-thieno[3,2-c][1,2]thiazin-3-ylidene]methyl}amino)phenyl]acetamide
• 894684-46-9
• N-[4-[[[1-[(4-Fluorophenyl)methyl]-1,4-dihydro-2,2-dioxido-4-oxo-3H-thieno[3,2-c][1,2]thiazin-3-ylidene]methyl]amino]phenyl]acetamide

• InChIKey： ZWIPALDQIRILAA-UHFFFAOYSA-N
• Inchi： 1S/C22H18FN3O4S2/c1-14(27)25-18-8-6-17(7-9-18)24-12-20-21(28)22-19(10-11-31-22)26(32(20,29)30)13-15-2-4-16(23)5-3-15/h2-12,24H,13H2,1H3,(H,25,27)
• SMILES： C(NC1=CC=C(NC=C2S(=O)(=O)N(CC3=CC=C(F)C=C3)C3C=CSC=3C2=O)C=C1)(=O)C

Computed Properties

• Exact Mass: 471.07227657g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 5
• Monoisotopic Mass: 471.07227657g/mol
• Heavy Atom Count: 32
• Complexity: 844
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.3
• Topological Polar Surface Area: 132Ų

Experimental Properties

• pka: 14.58±0.70(Predicted)
• Density: 1.571±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides